Cas no 2224352-74-1 (7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione)
7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 2224352-74-1
- 7-methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione
- 1-(7-Methyl-1,1-dioxo-1,4-thiazepan-4-yl)prop-2-en-1-one
- Z3488636554
- EN300-6702190
- AKOS034007361
- 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione
-
- Inchi: 1S/C9H15NO3S/c1-3-9(11)10-5-4-8(2)14(12,13)7-6-10/h3,8H,1,4-7H2,2H3
- InChI Key: LXPLSBGJIWIHDN-UHFFFAOYSA-N
- SMILES: S1(CCN(C(C=C)=O)CCC1C)(=O)=O
Computed Properties
- Exact Mass: 217.07726451g/mol
- Monoisotopic Mass: 217.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 62.8Ų
7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6702190-0.05g |
7-methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione |
2224352-74-1 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione
Professional Introduction to Compound with CAS No. 2224352-74-1 and Product Name: 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione
The compound identified by the CAS number 2224352-74-1 and the product name 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazepane class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Thiazepanes, characterized by their sulfur-containing ring system, exhibit a wide range of pharmacological properties that make them valuable candidates for drug discovery and development.
One of the most compelling features of 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione is its structural complexity, which contributes to its unique chemical and biological properties. The presence of a prop-2-enoyl group at the 4-position of the thiazepane ring introduces a reactive double bond that can participate in various chemical transformations. This structural motif is particularly interesting because it allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities. The 7-Methyl substituent at the 7-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule.
In recent years, there has been a growing interest in thiazepane derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders, inflammation, and infectious diseases. The 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione structure has been investigated for its potential to interact with specific biological targets, including enzymes and receptors involved in disease pathways. Its ability to modulate these targets makes it a promising candidate for further exploration in medicinal chemistry.
Recent research has highlighted the importance of optimizing thiazepane derivatives to enhance their pharmacological efficacy and reduce potential side effects. The prop-2-enoyl group in 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione serves as a key site for such optimization. By modifying this group or introducing additional functional groups, chemists can fine-tune the compound's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These modifications are crucial for developing drug candidates that can effectively reach their target sites within the body.
The synthesis of 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as cyclization reactions and selective functionalization are critical in constructing the complex thiazepane core. Additionally, purification methods like column chromatography and recrystallization are essential to obtain a compound free from impurities that could affect its biological activity.
From a biological perspective, 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione has demonstrated intriguing interactions with various biological systems. Studies have shown that this compound can inhibit certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the increasing recognition of inflammation as a contributing factor in numerous chronic diseases. Furthermore, preliminary data suggest that 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione may have neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The potential therapeutic applications of 7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione extend beyond neurological disorders. Research has also explored its efficacy against infectious diseases caused by bacteria and viruses. The unique structural features of this compound allow it to disrupt essential processes in microbial pathogens without significantly affecting host cells. This selective toxicity is a desirable characteristic for any antimicrobial agent and underscores the importance of thiazepane derivatives in combating resistant strains of bacteria.
In conclusion,7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2224352-74-1) represents a promising candidate for further development in pharmaceutical research. Its complex structure offers numerous opportunities for chemical modification and optimization to enhance its biological activity and therapeutic potential. As research continues to uncover new insights into the pharmacological properties of thiazepanes,7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane - - - - - - - - - - - - - - - , , , , , , , , , , , ,,,,,,,,,,
2224352-74-1 (7-Methyl-4-(prop-2-enoyl)-1lambda6,4-thiazepane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)